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Compound of Interest

Compound Name: Meptyldinocap

Cat. No.: B1662176 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Meptyldinocap is a dinitrophenol fungicide, specifically the single, more active isomer of the

older fungicide dinocap. It is recognized for its protective and curative action against powdery

mildew diseases on a variety of crops. Meptyldinocap functions by uncoupling mitochondrial

oxidative phosphorylation in fungi, disrupting their energy production. This document provides

detailed application notes and protocols for the use of meptyldinocap formulations in a

greenhouse research setting, focusing on its efficacy, safety, and application methodologies.

Data Presentation
Table 1: Physicochemical Properties of Meptyldinocap
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Property Value

Common Name Meptyldinocap

Chemical Name
2-(1-methylheptyl)-4,6-dinitrophenyl (2E)-2-

butenoate

CAS Number 131-72-6

Molecular Formula C18H24N2O6

Molecular Weight 364.4 g/mol

Formulation Type
Emulsifiable Concentrate (EC), commonly 350

g/L

Mode of Action
Uncoupler of oxidative phosphorylation (FRAC

Group 29)

Table 2: Toxicological Profile of Meptyldinocap

Study Type Species Results Reference

90-Day Oral Toxicity Rat
NOAEL = 650 ppm

(37/41 mg/kg bw/day)

90-Day Oral Toxicity Dog
NOAEL = 60 ppm

(1.51 mg/kg bw/day)

Prenatal

Developmental
Rabbit

Maternal NOAEL = 12

mg/kg bw/day

Prenatal

Developmental
Rat

Maternal NOAEL = 50

mg/kg bw/day

Table 3: Hypothetical Efficacy of Meptyldinocap against Powdery Mildew (Podosphaera

xanthii) on Greenhouse Cucumber
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Treatment (g
a.i./hL)

Application Interval
(days)

Mean Disease
Severity (%)

Control Efficacy
(%)

Untreated Control - 85.2 -

Meptyldinocap 350

g/L EC @ 10 g/hL
7 12.5 85.3

Meptyldinocap 350

g/L EC @ 20 g/hL
7 5.8 93.2

Meptyldinocap 350

g/L EC @ 10 g/hL
14 25.3 70.3

Meptyldinocap 350

g/L EC @ 20 g/hL
14 15.1 82.3

Standard Fungicide 7 8.2 90.4

Note: This data is illustrative for a research context and actual efficacy may vary.

Experimental Protocols
1. Greenhouse Efficacy Trial for Powdery Mildew Control

Objective: To evaluate the efficacy of a meptyldinocap 350 g/L EC formulation in controlling

powdery mildew on a susceptible greenhouse crop (e.g., cucumber, Cucumis sativus).

Materials:

Meptyldinocap 350 g/L EC formulation

Susceptible cucumber plants (e.g., cv. 'Marketmore 76'), 4-6 true leaves

Pressurized spray system with fine-mist nozzles

Personal Protective Equipment (PPE): chemical-resistant gloves, lab coat, safety glasses,

and a respirator
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Disease assessment scale (e.g., 0-5 scale where 0 = no disease, 5 = >50% leaf area

infected)

Greenhouse with controlled environment (20-25°C, 60-70% RH)

Procedure:

Plant Acclimatization: Acclimatize cucumber plants to greenhouse conditions for one week

prior to the experiment.

Experimental Design: Arrange plants in a randomized complete block design with a minimum

of four replicates per treatment.

Inoculation: Artificially inoculate plants with a suspension of Podosphaera xanthii conidia (1 x

10^5 conidia/mL) or by shaking infected leaves over healthy plants.

Treatment Preparation: Prepare spray solutions of meptyldinocap at desired concentrations

(e.g., 10 and 20 g a.i./hL) and a standard fungicide for comparison. Include an untreated

control.

Application: Apply treatments 48 hours after inoculation, ensuring thorough coverage of all

leaf surfaces to the point of drip.

Re-application: Re-apply treatments at 7 and 14-day intervals as per the experimental

design.

Data Collection: Assess disease severity on all leaves of each plant 7, 14, and 21 days after

the initial application using the disease assessment scale.

Statistical Analysis: Analyze disease severity data using Analysis of Variance (ANOVA) and a

means separation test (e.g., Tukey's HSD) to determine significant differences between

treatments.

2. Dose-Response and Phytotoxicity Assessment

Objective: To determine the optimal dose range of meptyldinocap for powdery mildew control

and to assess potential phytotoxicity on a range of greenhouse crops.
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Materials:

Meptyldinocap 350 g/L EC formulation

A selection of greenhouse crops (e.g., cucumber, tomato, pepper, petunia, poinsettia)

Spray equipment and PPE as described above

Phytotoxicity rating scale (e.g., 1-5, where 1 = no damage, 5 = severe necrosis/stunting)

Procedure:

Plant Material: Use healthy, uniform plants of each selected species.

Treatment Concentrations: Prepare a range of meptyldinocap concentrations, including a

0.5x, 1x, 2x, and 4x of a potential use rate (e.g., starting from 10 g a.i./hL).

Application: Apply each concentration to a set of replicate plants for each species.

Phytotoxicity Assessment: Visually assess plants for any signs of phytotoxicity (e.g., leaf

burn, chlorosis, stunting, necrosis) at 3, 7, and 14 days after application.

Dose-Response on Target Crop: For a target crop like cucumber, follow the efficacy trial

protocol with the range of concentrations to determine the dose-response curve for powdery

mildew control.

Data Analysis: Analyze phytotoxicity ratings and disease control data to identify the optimal

application rate that maximizes efficacy while minimizing crop damage.

3. Safety Protocol for Greenhouse Application

Objective: To ensure the safe handling and application of meptyldinocap formulations in a

greenhouse environment.

Procedure:

Personal Protective Equipment (PPE): All personnel handling or applying meptyldinocap
must wear appropriate PPE, including chemical-resistant gloves, a lab coat over long-
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sleeved shirt and long pants, safety glasses with side shields, and a respirator with an

organic vapor cartridge.

Ventilation: Ensure the greenhouse is well-ventilated during and after application. If possible,

use exhaust fans to circulate air.

Restricted Entry Interval (REI): Adhere to the product-specific REI. Post warning signs at all

entrances to the treated area.

Mixing and Loading: Mix and load the fungicide in a well-ventilated area, preferably in a

designated mixing station.

Spill Management: In case of a spill, contain the material with absorbent pads or granules.

Dispose of contaminated materials as hazardous waste.

First Aid: Have a first aid kit and emergency contact information readily available. In case of

skin contact, wash thoroughly with soap and water. In case of eye contact, flush with clean

water for at least 15 minutes. If inhaled, move to fresh air. Seek medical attention if

symptoms persist.

Mandatory Visualizations
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Caption: Signaling pathway of meptyldinocap's fungicidal action.
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Caption: Experimental workflow for a greenhouse efficacy trial.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1662176?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Meptyldinocap Concentration

PhytotoxicityIncreases with Dose

Disease Control

Increases with Dose (to a plateau)

Optimal Dose

Limits Maximum Dose

Determines Minimum Effective Dose

Click to download full resolution via product page

Caption: Logical relationship for a dose-response study.

To cite this document: BenchChem. [Application Notes and Protocols for Meptyldinocap
Formulation in Greenhouse Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662176#meptyldinocap-formulation-for-greenhouse-
application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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